1-Piperidinecarboxylic acid, 4-[1-(2-phenyl-1H-benzimidazol-1-yl)-2-[4-[1-(phenylmethyl)-1H-benzimidazol-2-yl]phenoxy]ethyl]-, 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl 4-[2-[4-(1-benzylbenzimidazol-2-yl)phenoxy]-1-(2-phenylbenzimidazol-1-yl)ethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C45H45N5O3/c1-45(2,3)53-44(51)48-28-26-33(27-29-48)41(50-40-21-13-11-19-38(40)47-43(50)34-16-8-5-9-17-34)31-52-36-24-22-35(23-25-36)42-46-37-18-10-12-20-39(37)49(42)30-32-14-6-4-7-15-32/h4-25,33,41H,26-31H2,1-3H3
• InChI Key: ZYHLHQNDSDWXSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(COC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5)N6C7=CC=CC=C7N=C6C8=CC=CC=C8
• Molecular Formula: C45H45N5O3
• Molecular Weight: 703.9 g/mol

Description

1-Piperidinecarboxylic acid, 4-[1-(2-phenyl-1H-benzimidazol-1-yl)-2-[4-[1-(phenylmethyl)-1H-benzimidazol-2-yl]phenoxy]ethyl]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C45H45N5O3 and its molecular weight is 703.887. The purity is usually 95%.
BenchChem offers high-quality 1-Piperidinecarboxylic acid, 4-[1-(2-phenyl-1H-benzimidazol-1-yl)-2-[4-[1-(phenylmethyl)-1H-benzimidazol-2-yl]phenoxy]ethyl]-, 1,1-dimethylethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Piperidinecarboxylic acid, 4-[1-(2-phenyl-1H-benzimidazol-1-yl)-2-[4-[1-(phenylmethyl)-1H-benzimidazol-2-yl]phenoxy]ethyl]-, 1,1-dimethylethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibitory Effects on Human Carbonic Anhydrase Isoforms

One application of compounds containing benzimidazole, similar to the one mentioned, involves their inhibitory effects on human carbonic anhydrase (CA) isoforms hCA I and hCA II. New phenolic mono and bis Mannich bases incorporating benzimidazole were synthesized and showed moderate CA inhibitory properties (H. Gul, Z. Yazıcı, M. Tanc, C. Supuran, 2016).

Synthesis of Benzimidazole Derivatives

Another study focused on the synthesis of mono- and disubstituted benzimidazoles, leading to the development of various derivatives with potential implications in medicinal chemistry and drug design (Kristina Mickevičienė, A. Voskienė, V. Mickevičius, 2014).

Development of New Anti-Inflammatory Compounds

Compounds featuring benzimidazole piperidine and phenoxy pyridine derivatives have been evaluated for their anti-inflammatory efficacy, targeting selective COX-2 inhibition to develop drugs with safe profiles. These compounds showed high selectivity against COX-2 and promising nonsteroidal anti-inflammatory drug (NSAID) profiles (Shady Burayk, K. Oh‐hashi, M. Kandeel, 2022).

Antimicrobial Activity of Benzimidazole Derivatives

The synthesis and evaluation of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives revealed significant antimicrobial activity. These findings highlight the potential of benzimidazole derivatives as leads for developing new antimicrobial agents (Salahuddin, M. Shaharyar, A. Mazumder, M. M. Abdullah, 2017).

Anticancer Potential of Piperidinecarboxylic Acid Derivatives

Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents, showing promising results against certain cancer cell lines. This study underscores the therapeutic potential of these derivatives in cancer treatment (A. Rehman, N. Ahtzaz, M. Abbasi, Sz Siddiqui, S. Saleem, S. Manzoor, J. Iqbal, N. Virk, T. Chohan, S. Shah, 2018).